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Enantioselective Toxicity and Bioactivity Profile

The table below summarizes the key experimental findings regarding the differential effects of

mandipropamid's enantiomers.

Aspect S-(+)-Mandipropamid R-(-)-Mandipropamid
Experimental Context
(Organism/Matrix)

Fungicidal
Bioactivity

118 to 592 times higher
than R-form [1]

Significantly lower Laboratory assay against

six phytopathogens [1]

Acute Aquatic
Toxicity

Higher toxicity [1] Lower toxicity Embryo and larva stages

of Danio rerio (zebrafish)
[1]

Chronic
Aquatic
Toxicity

No significant difference from
R-form [1]

No significant difference
from S-form

Adult Danio rerio
(zebrafish) [1]

Toxicity to
Aquatic Plant

Lower toxicity [1] Higher toxicity Spirodela polyrhiza (giant

duckweed) [1]
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Aspect S-(+)-Mandipropamid R-(-)-Mandipropamid
Experimental Context
(Organism/Matrix)

Toxicity to Soil
Organisms

Higher sensitivity and stress

[2]

Lower sensitivity and

stress

Earthworms (Eisenia
fetida) [2]

Degradation in
Vegetables

Preferentially degrades in

cowpea and pepper [1]

Preferentially degrades

in tomato and Chinese
cabbage [3]

Field trials on various

vegetables [1] [3]

Degradation in
Soil

Slower degradation [1] [4] Preferentially
degrades [1] [4]

Laboratory and field
studies on soil [1] [4]

Molecular
Interaction

Stronger halogen bond,
lower binding energy with

cellulose synthase (HIS 693)
[1]

Weaker interaction In silico molecular
docking study [1]

Detailed Experimental Protocols

To ensure the reproducibility of the data presented, here is a summary of the key methodological approaches

from the cited studies.

Bioactivity Assay (against phytopathogens): The fungicidal activity of the individual enantiomers

and the racemic mixture (Rac-MDP) was evaluated against six oomycete pathogens. The half-
maximal effective concentration (EC₅₀) was calculated for comparison, demonstrating the superior

potency of the S-enantiomer [1].
Toxicity Testing:

Danio rerio: Enantioselective acute toxicity was assessed using zebrafish in their embryonic
and larval stages. The study measured endpoints such as mortality and developmental

abnormalities [1].
Spirodela polyrhiza: Toxicity to this aquatic plant was evaluated by exposing the plant to

different concentrations of each enantiomer and observing growth inhibition or lethality [1].
Eisenia fetida: Earthworms were exposed to the enantiomers in soil. Detoxification enzyme

activities (Cytochrome P450/CYP450, Glutathione-S-transferases/GST,
Carboxylesterase/CarE) were measured. A transcriptome analysis was also performed to

identify Differentially Expressed Genes (DEGs) involved in the stress response [2].
Environmental Degradation Studies:
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Vegetables: Field trials were conducted on tomatoes, cucumbers, Chinese cabbage, and

cowpea. Samples were collected over time, and residues of each enantiomer were quantified
using a validated chiral analytical method based on LC-MS/MS to determine half-lives and

enantiomeric fractions [3].
Soil & Water-Sediment Systems: Laboratory microcosms were set up to study the

degradation and distribution of mandipropamid enantiomers in different environmental
matrices. The formation and potential toxicity of degradation products were also investigated

[4].
Molecular Docking: Computational modeling was used to simulate the interaction between each

mandipropamid enantiomer and the target enzyme, cellulose synthase (CesA3). The binding energy
and specific interactions, such as halogen bonding with the HIS 693 residue, were calculated to

explain the bioactivity differences at the molecular level [1].

Visualizing Enantioselective Behaviors and Toxicity
Mechanisms

The following diagrams, created using Graphviz, summarize the core concepts of enantioselectivity and the

detoxification mechanisms identified in the research.

Enantioselectivity Overview

Racemic Mandipropamid (S- and R-form)
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Earthworm Detoxification Mechanism

Exposure to S-(+)-MDP

Detoxification Enzyme Activity Transcriptomic Response
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Conclusion and Research Implications

The data unequivocally shows that the biological and environmental impacts of mandipropamid are

enantioselective. The S-enantiomer is the primary driver of the desired fungicidal effect but also poses a

higher risk to certain non-target organisms like zebrafish embryos and earthworms. The R-enantiomer, while

less fungicidal, dissipates more quickly in soil and is more toxic to aquatic plants.

This has significant implications for the development and regulation of chiral pesticides:

Development of Single-Enantiomer Products: Formulating mandipropamid using only the highly
active S-enantiomer could allow for a lower application rate, reducing the total pesticide load on the

environment [1].
Accurate Environmental Risk Assessment: Risk assessments must be conducted at the

enantiomer level rather than for the racemic mixture. The distinct degradation patterns in different
crops and environmental matrices mean that the potential exposure and risk are dynamic and

complex [1] [3] [4].
Understanding Mechanisms in Non-Target Species: The research on earthworms demonstrates

that enantioselective toxicity operates at the molecular level, involving specific detoxification enzymes
and genetic pathways. This insight is valuable for understanding the subtle ecological impacts of

chiral pesticides [2].

Need Custom Synthesis?
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mandipropamid-enantiomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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